Cas no 1261726-42-4 (3-Chloro-5-methoxypyridine-4-acetonitrile)

• Product Name: 3-Chloro-5-methoxypyridine-4-acetonitrile
• CAS No: 1261726-42-4
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 4912218
• Update Time: 2023-08-22

3-Chloro-5-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methoxypyridine-4-acetonitrile

• Inchi： 1S/C8H7ClN2O/c1-12-8-5-11-4-7(9)6(8)2-3-10/h4-5H,2H2,1H3
• InChI Key： CFQIPMAIVOSRIG-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1.1
• Topological Polar Surface Area: 45.9